Cas no 2137634-74-1 (1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one)

• Product Name: 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one
• CAS No: 2137634-74-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6442561
• PubChem ID: 165456795
• Update Time: 2025-05-20

1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2137634-74-1
• 1-{1-oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one
• EN300-703336
• 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one

• Inchi： 1S/C11H18N2O2/c1-2-10(14)13-6-3-11(4-7-13)9-12-5-8-15-11/h2,12H,1,3-9H2
• InChI Key： AQZVIMSGRRNWSU-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCN(C(C=C)=O)CC2

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one

Recent Advances in the Study of 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one (CAS: 2137634-74-1)

The compound 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one (CAS: 2137634-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This spirocyclic structure, featuring a unique 1-oxa-4,9-diazaspiro[5.5]undecane core, has been explored for its ability to modulate various biological targets, including kinases and proteases. Recent studies have highlighted its utility in the development of covalent inhibitors, leveraging the prop-2-en-1-one (acrylamide) moiety for targeted covalent binding to cysteine residues in proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound as a selective inhibitor of Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The acrylamide group was shown to form a covalent bond with Cys481 in BTK, leading to sustained inhibition and promising anti-proliferative effects in vitro and in vivo. The study also emphasized the importance of the spirocyclic framework in enhancing metabolic stability and reducing off-target effects, making it a promising candidate for further preclinical development.

Another notable application of 2137634-74-1 was reported in a Nature Communications article, where it was utilized as a warhead in PROTAC (Proteolysis Targeting Chimera) molecules. The researchers designed bifunctional molecules incorporating this compound to target the degradation of estrogen receptor alpha (ERα) in breast cancer cells. The results indicated efficient ERα degradation and potent anti-tumor activity, underscoring the potential of this scaffold in targeted protein degradation strategies.

Beyond its role in covalent inhibition and PROTACs, recent synthetic chemistry efforts have focused on diversifying the structure of 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-9-yl}prop-2-en-1-one to explore its broader applicability. A 2024 ACS Medicinal Chemistry Letters publication detailed the synthesis of analogs with modified spirocyclic rings and acrylamide substituents, revealing insights into structure-activity relationships (SAR) and pharmacokinetic properties. These efforts have expanded the toolkit for medicinal chemists aiming to exploit this scaffold for novel therapeutic applications.

In conclusion, the growing body of research on 2137634-74-1 and its derivatives highlights its versatility and potential in drug discovery. Its unique spirocyclic architecture, combined with the reactive acrylamide group, offers opportunities for targeting challenging biological pathways. Future studies are expected to further explore its applications in covalent drug design, targeted protein degradation, and beyond, solidifying its place as a valuable scaffold in medicinal chemistry.